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Compound of Interest

Compound Name: AChE-IN-64

Cat. No.: B15575036 Get Quote

A comparative analysis between AChE-IN-64 and rivastigmine is not currently possible due to

the absence of publicly available scientific literature and experimental data on a compound

designated "AChE-IN-64." Extensive searches have yielded no information on its chemical

structure, mechanism of action, or any preclinical or clinical studies.

Therefore, this guide provides a comprehensive overview of rivastigmine, a well-established

acetylcholinesterase inhibitor, to serve as a detailed benchmark for researchers, scientists, and

drug development professionals. The data presented here can be used as a reference for

evaluating novel compounds in the future.

Rivastigmine: A Dual Cholinesterase Inhibitor
Rivastigmine is a carbamate derivative used for the treatment of mild to moderate dementia

associated with Alzheimer's and Parkinson's diseases.[1][2][3] Its therapeutic effect is attributed

to its ability to inhibit two key enzymes involved in the breakdown of the neurotransmitter

acetylcholine: acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[1][4][5] By

inhibiting these enzymes, rivastigmine increases the concentration of acetylcholine in the brain,

which is crucial for cognitive processes such as memory and learning.[2][4]

Mechanism of Action
Rivastigmine acts as a "pseudo-irreversible" inhibitor. It binds to the active site of both AChE

and BuChE, forming a carbamate complex that is slowly hydrolyzed.[4] This prolonged

inhibition allows for a sustained increase in acetylcholine levels at the synaptic cleft.[4] The
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dual inhibition of both AChE and BuChE may offer additional therapeutic benefits, as BuChE

activity also plays a significant role in acetylcholine regulation in the brain, particularly in

Alzheimer's disease.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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